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Compound of Interest

(8R,4R)-3-Amino-4-
Compound Name:
hydroxypentanoic acid

Cat. No.: B555398

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of (3R,4R)-3-Amino-4-hydroxypentanoic acid, a chiral amino acid derivative with
significant potential in medicinal chemistry. This document includes key physicochemical data,
detailed experimental protocols, and a visualization of its mechanism of action as a
neuraminidase inhibitor.

Core Physicochemical Data

(3R,4R)-3-Amino-4-hydroxypentanoic acid is a chiral molecule with two stereocenters. Its
properties can vary depending on whether it is in its free acid form or as a hydrochloride salt.
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(3R,4R)-3-Amino-4- (3R,4R)-3-Amino-4-

Property . . hydroxypentanoic acid
hydroxypentanoic acid .
hydrochloride

Molecular Formula CsH11NOs3 CsH12CINO3
Molecular Weight 133.15 g/mol 169.61 g/mol [1]
CAS Number 837383-95-6 336182-14-0

(3R,4R)-3-amino-4- (3R,4R)-3-amino-4-

IUPAC Name ) ) hydroxypentanoic
hydroxypentanoic acid ) )
acid;hydrochloride

Biological Activity and Therapeutic Potential

(3R,4R)-3-Amino-4-hydroxypentanoic acid has demonstrated noteworthy biological activity,
primarily as a neuraminidase inhibitor. Neuraminidase is a crucial enzyme for the replication of
influenza viruses. By inhibiting this enzyme, the compound can prevent the release of new
virus particles from infected cells, thereby halting the spread of the infection. This positions
(3R,4R)-3-Amino-4-hydroxypentanoic acid as a promising candidate for the development of
novel antiviral therapies.

Mechanism of Action: Neuraminidase Inhibition

The inhibitory action of (3R,4R)-3-Amino-4-hydroxypentanoic acid on neuraminidase is a key
area of interest. The following diagram illustrates the proposed signaling pathway and
mechanism of inhibition.
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Caption: Mechanism of Neuraminidase Inhibition by (3R,4R)-3-Amino-4-hydroxypentanoic
acid.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis,
analysis, and biological evaluation of (3R,4R)-3-Amino-4-hydroxypentanoic acid.

Synthesis of Chiral B-Amino Acids (General Strategy)

While a specific, detailed protocol for the synthesis of (3R,4R)-3-Amino-4-hydroxypentanoic
acid is not readily available in the public domain, a general strategy for the synthesis of chiral
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3-amino acids can be adapted. One common approach involves the use of a chiral auxiliary or
a chiral catalyst to control the stereochemistry of the product.

Workflow for Chiral Synthesis:

Prepare Reagents:
- Neuraminidase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of
Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC
[pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide on (3R,4R)-3-Amino-4-
hydroxypentanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555398#3r-4r-3-amino-4-hydroxypentanoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b555398?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5564701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5564701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5564701/
https://www.benchchem.com/product/b555398#3r-4r-3-amino-4-hydroxypentanoic-acid-molecular-weight
https://www.benchchem.com/product/b555398#3r-4r-3-amino-4-hydroxypentanoic-acid-molecular-weight
https://www.benchchem.com/product/b555398#3r-4r-3-amino-4-hydroxypentanoic-acid-molecular-weight
https://www.benchchem.com/product/b555398#3r-4r-3-amino-4-hydroxypentanoic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

